Cas no 1006487-31-5 (1-(3-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid)

• Product Name: 1-(3-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid
• CAS No: 1006487-31-5
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD04967926
• CID: 3058410
• PubChem ID: 19618673
• Update Time: 2025-11-01

1-(3-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-((m-Tolyloxy)methyl)-1H-pyrazole-3-carboxylic acid
• STK349376
• EN300-92789
• AKOS000306444
• 1-(3-methylphenoxymethyl)pyrazole-3-carboxylic acid
• 1-(3-methylphenoxymethyl)-1H-pyrazole-3-carboxylic acid
• 1-[(3-methylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid
• MFCD04967926
• 1006487-31-5
• GQB48731
• CS-0264435
• 1-((m-Tolyloxy)methyl)-1H-pyrazole-3-carboxylicacid
• 1-[(3-methylphenoxy)methyl]pyrazole-3-carboxylic acid
• 1-(3-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid

• MDL： MFCD04967926
• Inchi： 1S/C12H12N2O3/c1-9-3-2-4-10(7-9)17-8-14-6-5-11(13-14)12(15)16/h2-7H,8H2,1H3,(H,15,16)
• InChI Key： RESMIWWHUGFINJ-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(C)=C1)CN1C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 232.08479225Da
• Monoisotopic Mass: 232.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on 1-(3-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid

Recent Advances in the Study of 1-(3-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid (CAS: 1006487-31-5)

1-(3-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid (CAS: 1006487-31-5) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of inflammatory and metabolic disorders. This research brief aims to summarize the latest findings related to this compound, providing insights into its pharmacological properties and potential clinical applications.

The synthesis of 1-(3-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route that improves yield and purity, making the compound more accessible for further biological evaluation. The study highlighted the importance of the methylphenoxy and pyrazole moieties in the compound's stability and reactivity, which are critical for its pharmacological profile.

In terms of biological activity, 1-(3-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid has shown promising results as a modulator of key inflammatory pathways. A preclinical study conducted in 2022 demonstrated its ability to inhibit the NF-��B pathway, a central regulator of inflammation, in a dose-dependent manner. This finding suggests potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound exhibited minimal cytotoxicity in human cell lines, indicating a favorable safety profile.

Further investigations into the compound's mechanism of action revealed its interaction with specific protein targets involved in metabolic regulation. A 2023 study published in Bioorganic & Medicinal Chemistry Letters identified the compound as a potent activator of AMP-activated protein kinase (AMPK), a key enzyme in cellular energy homeostasis. This property positions 1-(3-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid as a potential candidate for managing metabolic disorders such as type 2 diabetes and obesity.

Despite these promising findings, challenges remain in the development of 1-(3-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural optimization to enhance its absorption and distribution. Researchers are also exploring prodrug strategies to improve its metabolic stability and prolong its half-life in vivo.

In conclusion, 1-(3-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid (CAS: 1006487-31-5) represents a promising scaffold for the development of novel anti-inflammatory and metabolic modulators. Recent advances in its synthesis and biological evaluation have laid the groundwork for future preclinical and clinical studies. Continued research efforts are needed to fully elucidate its therapeutic potential and address existing limitations in its pharmacokinetic properties.